Cas no 98334-60-2 (3-Isoxazolecarboxamide,N,4,5-trimethyl-(6CI))

• Product Name: 3-Isoxazolecarboxamide,N,4,5-trimethyl-(6CI)
• CAS No: 98334-60-2
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 1002482
• PubChem ID: 121227509
• Update Time: 2025-04-20

3-Isoxazolecarboxamide,N,4,5-trimethyl-(6CI) Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxamide,N,4,5-trimethyl-(6CI)
• 98334-60-2
• N,4,5-Trimethylisoxazole-3-carboxamide

• Inchi： 1S/C7H10N2O2/c1-4-5(2)11-9-6(4)7(10)8-3/h1-3H3,(H,8,10)
• InChI Key： FJOHTKKDXZGXHO-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)C(C(NC)=O)=N1

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų